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Compound of Interest

Compound Name: Biotin-PEG6-alcohol

cat. No.: B606147

An In-depth Technical Guide to Biotin-PEG6-alcohol

Introduction

Biotin-PEG6-alcohol is a heterobifunctional molecule widely utilized in biomedical research
and drug development. It incorporates three key chemical moieties: a biotin group, a
hexaethylene glycol (PEG6) spacer, and a terminal primary alcohol. This unique combination of
features makes it a valuable tool for biotinylation, the process of attaching a biotin label to a
molecule of interest. The biotin group provides a high-affinity handle for detection and
purification via its interaction with streptavidin or avidin.[1] The PEG®6 linker enhances water
solubility, improves pharmacokinetic properties, and provides spatial separation between the
biotin and the conjugated molecule, minimizing steric hindrance.[1][2] The terminal hydroxyl
group offers a reactive site for conjugation to various functional groups.[3][4]

This molecule is particularly prominent as a PEG-based PROTAC (Proteolysis Targeting
Chimera) linker, where it is used in the synthesis of molecules designed to selectively degrade
target proteins within cells.

Chemical Structure and Physicochemical Properties

The fundamental structure of Biotin-PEG6-alcohol consists of a biotin molecule linked via a
pentanamide bond to a hexaethylene glycol chain, which is terminated with a primary alcohol.

o |[UPAC Name: N-(17-hydroxy-3,6,9,12,15-pentaoxaheptadecyl)-5-((3aS,4S,6aR)-2-
oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamide
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e Chemical Formula: C22H41N30sS

o CAS Number: 906099-89-6

The chemical structure is visualized in the diagram below.
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Caption: Chemical structure of Biotin-PEG6-alcohol.

Quantitative Data Summary

The physicochemical properties of Biotin-PEG6-alcohol are summarized in the table below.
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Property Value Citations
Molecular Weight 507.64 g/mol
Exact Mass 507.2614 g/mol
) =>95% to >99% (Varies by
Purity ]
supplier)
Appearance White to off-white solid
- Soluble in Water, DMSO,
Solubility
DCM, DMF
Short term (days to weeks) at
Storage (Solid) 0-4°C; Long term (months to
years) at -20°C.
In solvent at -80°C for up to 6
Storage (Solution) months; -20°C forup to 1

month.

Experimental Protocols and Applications

Biotin-PEG6-alcohol is a versatile reagent. The terminal hydroxyl group can be activated or
modified to react with various functional groups, such as carboxylic acids (via esterification),
isocyanates (to form urethanes), or activated acids (like NHS esters).

Generalized Protocol for Conjugation to a Carboxylic
Acid

This protocol describes a general method for conjugating Biotin-PEG6-alcohol to a molecule
containing a carboxylic acid group using carbodiimide chemistry.

o Dissolution: Dissolve the carboxylic acid-containing molecule in an appropriate anhydrous
organic solvent (e.g., DMF or DCM).

o Activation: Add 1.5 equivalents of a carbodiimide activator, such as DCC (N,N'-
Dicyclohexylcarbodiimide) or EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide), and 1.5
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equivalents of an activator adjunct, such as NHS (N-Hydroxysuccinimide), to the solution.
Stir at room temperature for 1-2 hours to form the active NHS ester.

o Conjugation: Add 1.2 equivalents of Biotin-PEG6-alcohol to the reaction mixture. If EDC is
used, the reaction can often be performed as a one-pot synthesis by adding the Biotin-
PEG6-alcohol at the same time as the coupling reagents.

e Reaction: Allow the reaction to proceed at room temperature for 4-24 hours. Monitor the
reaction progress using an appropriate analytical technique (e.g., TLC or LC-MS).

 Purification: Upon completion, filter the reaction mixture to remove any urea by-product (if
DCC is used). Purify the resulting Biotin-PEG6-conjugate using flash column
chromatography or preparative HPLC.

 Verification: Confirm the identity and purity of the final product using analytical techniques
such as NMR and Mass Spectrometry.

Application as a PROTAC Linker

Biotin-PEG6-alcohol serves as a foundational linker in the synthesis of PROTACs. PROTACs
are bifunctional molecules that recruit a target protein to an E3 ubiquitin ligase, leading to the
ubiquitination and subsequent degradation of the target protein by the proteasome.

The workflow for utilizing Biotin-PEG6-alcohol in PROTAC synthesis is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [what is the structure of Biotin-PEG6-alcohol].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606147#what-is-the-structure-of-biotin-peg6-alcohol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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